![molecular formula C11H13N3OS B388872 4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol CAS No. 312505-13-8](/img/structure/B388872.png)
4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
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Overview
Description
The compound “4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol” belongs to the class of triazoles, which are heterocyclic compounds containing a five-membered aromatic ring with three nitrogen atoms . The presence of a thiol (-SH) group, a methylphenoxy group, and a methyl group attached to the triazole ring could potentially influence the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound would be influenced by the presence of the triazole ring, the thiol group, and the methylphenoxy group. These groups could potentially participate in various intermolecular interactions, influencing the compound’s overall structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the triazole ring, the thiol group, and the methylphenoxy group. The thiol group, in particular, is known to be quite reactive and can participate in various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar thiol and phenoxy groups could influence the compound’s solubility .Scientific Research Applications
Chemical Reactivity and Synthesis
Compounds with a 1,2,4-triazole core, including derivatives similar to 4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, exhibit significant chemical reactivity that makes them suitable for various synthetic applications. They have been found to possess high indicators of antioxidant and antiradical activity due to their open thiogroup, making them comparable to biogenic amino acids like cysteine (А. G. Kaplaushenko, 2019). These compounds are also key in the synthesis of new drugs due to their structural versatility and broad range of biological activities (V. Ferreira et al., 2013).
Biological and Pharmacological Activities
Recent studies have highlighted the extensive biological and pharmacological potential of 1,2,4-triazole derivatives. They demonstrate a wide range of activities including antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties (M. V. Ohloblina, 2022). These findings suggest that 1,2,4-triazole derivatives could offer new opportunities for the development of therapeutic agents across a spectrum of diseases.
Applications in Material Science
The unique chemical structure of 1,2,4-triazole derivatives also finds applications in material science, serving as precursors or components in the creation of optical materials, photosensitizers, coloring agents, antioxidants, and additives for fuels and oils. Their versatility extends to their use as corrosion inhibitors and pest control agents in agriculture, highlighting their broad applicability beyond pharmacological uses (V. Parchenko, 2019).
Mechanism of Action
Target of Action
It is known that similar compounds target theHemoglobin subunit alpha and Hemoglobin subunit beta . These proteins play a crucial role in oxygen transport in the blood.
Mode of Action
Compounds with similar structures, such as phenoxy herbicides, act by mimicking the auxin growth hormone indoleacetic acid (iaa) . When applied to plants, they induce rapid, uncontrolled growth, often referred to as "growing to death" .
Biochemical Pathways
It can be inferred from related compounds that it may interfere with the normal functioning of the auxin pathway, leading to uncontrolled growth and eventual death of the plant .
Result of Action
The result of the compound’s action is likely to be rapid, uncontrolled growth in plants, leading to their eventual death . This is due to the compound’s potential to mimic the auxin growth hormone, disrupting normal growth patterns .
Safety and Hazards
Properties
IUPAC Name |
4-methyl-3-[(2-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3OS/c1-8-5-3-4-6-9(8)15-7-10-12-13-11(16)14(10)2/h3-6H,7H2,1-2H3,(H,13,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIAZOOGALKWASS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC2=NNC(=S)N2C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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